4-methoxy-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide

• IUPAC Name: 4-methoxy-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO4S/c1-11-10-12(8-9-14(11)19-2)21(17,18)16-13-6-4-5-7-15(13)20-3/h4-10,16H,1-3H3
• InChI Key: HLCKPENXWOSSSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2OC)OC
• Molecular Formula: C15H17NO4S
• Molecular Weight: 307.4 g/mol

Description

The compound “4-methoxy-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide” is a sulfonamide derivative. Sulfonamides are a group of compounds characterized by a sulfonyl functional group attached to two other groups. They are widely used in medicine, particularly as antibiotics.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the presence of a sulfonyl group (-SO2-) attached to a benzene ring, with methoxy (-OCH3) and methyl (-CH3) substituents on the benzene ring.

Chemical Reactions Analysis

Sulfonamides, in general, are known to participate in a variety of chemical reactions. They can act as bases, forming salts with acids, and they can also undergo hydrolysis under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. In general, sulfonamides tend to be crystalline solids at room temperature. They are typically soluble in organic solvents but less soluble in water.

Scientific Research Applications

Organic Electronics and Photovoltaics

• Hole Transport Material : 4-methoxy-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide has been employed as a hole transporting material in the synthesis of 4,4′-dimethoxydiphenylamine-substituted 9,9′-bifluorenylidene. .

Anti-Cancer Drug Development

• While not directly studied for its anti-cancer properties, the compound’s structural features make it an interesting candidate for further investigation. Researchers have synthesized anti-cancer drugs based on similar chemical motifs, such as phenylboronic acid derivatives. .

Glycosylation and Drug Delivery

• Inspired by the glycosylation of insulin, scientists have used phenylboronic acid (similar to our compound) to regulate insulin release. .

Mechanism of Action

While the specific mechanism of action for this compound is not known, many sulfonamides act as inhibitors of the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria. This makes them effective as antibiotics.

Safety and Hazards

As with any chemical compound, handling “4-methoxy-N-(2-methoxyphenyl)-3-methylbenzenesulfonamide” would require appropriate safety precautions. Sulfonamides can cause allergic reactions in some individuals.

Future Directions

The study of sulfonamides and their derivatives continues to be an active area of research, particularly in the development of new antibiotics and other pharmaceuticals. This compound could potentially be of interest in these areas.